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Compound Name:
(2-Chloro-3-

methoxyphenyl)methanol

Cat. No.: B1632500 Get Quote

Introduction
(2-Chloro-3-methoxyphenyl)methanol, also known as 2-chloro-3-methoxybenzyl alcohol, is a

substituted aromatic alcohol with potential applications in organic synthesis and drug

development. As with any novel or specialized chemical, a thorough understanding of its

potential hazards is paramount for ensuring the safety of researchers and laboratory personnel.

This technical guide provides a comprehensive overview of the known and anticipated safety

considerations for (2-Chloro-3-methoxyphenyl)methanol. Due to a notable scarcity of

specific toxicological and physicochemical data for this compound, this guide employs a

precautionary approach, integrating data from a supplier Safety Data Sheet (SDS) with a

comparative analysis of structurally similar compounds. This methodology allows for a more

robust risk assessment in the absence of complete experimental data.

Chemical and Physical Properties
A precise understanding of a compound's physical properties is fundamental to its safe

handling and storage. Experimental data for (2-Chloro-3-methoxyphenyl)methanol is not

widely available in published literature. The information below is derived from computational

predictions and data from structural analogs.
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Property
(2-Chloro-3-
methoxypheny
l)methanol

2-
Methoxybenzyl
alcohol

3-
Methoxybenzyl
alcohol

4-
Methoxybenzyl
alcohol

Molecular

Formula
C₈H₉ClO₂[1] C₈H₁₀O₂[2] C₈H₁₀O₂[3] C₈H₁₀O₂

Molecular Weight 172.61 g/mol 138.16 g/mol 138.16 g/mol 138.16 g/mol

CAS Number 150598-90-0 612-16-8[2] 6971-51-3[3] 105-13-5

Appearance
Data Not

Available
-

Light brown

liquid[3]
-

Melting Point
Data Not

Available
-

Data Not

Available[3]
22 - 25 °C

Boiling Point
Data Not

Available
- 250 °C[3] 259 °C

Density
Data Not

Available
-

Data Not

Available

1.113 g/cm³ (at

25 °C)

Flash Point
Data Not

Available
- > 112 °C[3] -

Solubility
Data Not

Available
- Water soluble[3] -

Predicted XlogP 1.6[1] - - -

Note: The primary supplier SDS for (2-Chloro-3-methoxyphenyl)methanol contains an

inconsistency, listing a different compound in its composition section. Therefore, the hazard

information should be interpreted with caution and corroborated by the analysis of its analogs.

Hazard Identification and GHS Classification
Based on available Safety Data Sheets, (2-Chloro-3-methoxyphenyl)methanol is classified

as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin

or eye contact. The GHS classification provided by a supplier is as follows[4]:
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation,

H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictograms:

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[2]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

P330: Rinse mouth.[2]

P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.[2]

P362+P364: Take off contaminated clothing and wash it before reuse.[3]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][5]

P405: Store locked up.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Profile: An Analog-Based Assessment
Detailed toxicological studies on (2-Chloro-3-methoxyphenyl)methanol have not been

identified. However, the toxicological profile can be inferred from its functional groups (a

substituted benzyl alcohol) and the known hazards of its structural analogs.

Acute Toxicity: Classified as harmful if swallowed (Category 4).[4] For comparison, benzyl

alcohol is also harmful by ingestion and skin contact. The primary risk upon acute exposure

is irritation to the skin, eyes, and respiratory system.

Skin and Eye Irritation: The compound is classified as a skin and serious eye irritant.[4] This

is consistent across its analogs, including 2-methoxybenzyl alcohol, 3-methoxybenzyl

alcohol, and 4-methoxybenzyl alcohol, all of which are known irritants.[2][3] Direct contact

should be strictly avoided.

Respiratory Irritation: It is expected to cause respiratory tract irritation upon inhalation of dust

or aerosols.[4] Proper ventilation and handling within a chemical fume hood are essential to

mitigate this risk.
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Sensitization: While not classified for (2-Chloro-3-methoxyphenyl)methanol, a related

compound, 4-methoxybenzyl alcohol, may cause an allergic skin reaction. Researchers

should be vigilant for any signs of sensitization.

Chronic Toxicity, Carcinogenicity, and Mutagenicity: No data is available for (2-Chloro-3-
methoxyphenyl)methanol. The parent compound, benzyl alcohol, is not classified as a

carcinogen.[6] Given the lack of data, it is prudent to handle the compound as if its long-term

effects are unknown and minimize exposure.

Experimental Protocols and Safe Handling
Adherence to rigorous safety protocols is essential when working with this compound. The

following procedures are based on best practices for handling irritant and moderately toxic

chemicals.

Personal Protective Equipment (PPE)
A risk assessment should always precede handling. The minimum required PPE includes:

Eye and Face Protection: ANSI-approved, properly fitting safety glasses with side shields or

chemical splash goggles are mandatory. A face shield should be worn if there is a risk of

splashing.[4]

Skin Protection: A flame-retardant lab coat must be worn and fully buttoned. Full-length pants

and closed-toe shoes are required.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are commonly

recommended, but it is crucial to consult the glove manufacturer's resistance chart for the

specific type of glove and to be aware of the breakthrough time. Contaminated gloves must

be removed promptly using the proper technique and disposed of as hazardous waste.[4]

Caption: Personal Protective Equipment (PPE) workflow before handling.

Engineering Controls and Handling Procedures
Ventilation: Always handle (2-Chloro-3-methoxyphenyl)methanol in a properly functioning

chemical fume hood to minimize inhalation exposure.[5]
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Weighing: If the compound is a solid, weigh it in the fume hood or in a ventilated balance

enclosure to prevent the generation of airborne dust.

Transfers: Conduct all transfers of the material within the fume hood. Use appropriate tools

(spatulas, powder funnels) to avoid spills.

Hygiene: Do not eat, drink, or smoke in the laboratory.[2][5] Wash hands thoroughly with

soap and water after handling the compound, before breaks, and at the end of the workday.

[4]

Storage Requirements
Store in a tightly closed, properly labeled container.[3][5]

Keep in a cool, dry, and well-ventilated area.[5]

Store away from incompatible materials such as strong oxidizing agents.

Store in a locked cabinet or area accessible only to authorized personnel.[5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
General Advice: Move the victim out of the dangerous area. Consult a physician and show

them the Safety Data Sheet.[4]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][4]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.[4] Remove contaminated clothing and wash it before reuse.[3]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult a

physician.[3][4]
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If Swallowed: DO NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[2][4]

Exposure Event

Immediate Actions

Follow-Up

Exposure Occurs

Skin Contact:
Wash with Soap & Water

Eye Contact:
Rinse for 15 min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do Not Induce Vomiting

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: First-aid response flowchart for exposure incidents.

Spill Response Protocol
Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of heat and ignition.

Containment: Prevent the spill from entering drains or waterways.[4]

Cleanup (Small Spills):

Wear appropriate PPE as described in Section 4.1.
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If the material is a solid, carefully sweep it up to avoid creating dust.

If it is a liquid, absorb the spill with an inert, non-combustible absorbent material (e.g.,

sand, vermiculite).

Place the absorbed material and contaminated cleaning supplies into a suitable, sealed,

and labeled container for hazardous waste disposal.[4]

Cleanup (Large Spills): Contact your institution's Environmental Health & Safety (EH&S)

department immediately. Do not attempt to clean up a large spill without specialized training

and equipment.

Stability and Reactivity
Reactivity: The reactivity profile has not been thoroughly investigated. As a benzyl alcohol

derivative, it may react with strong oxidizing agents, acid chlorides, and anhydrides.

Chemical Stability: The material is expected to be stable under recommended storage

conditions.

Conditions to Avoid: Avoid formation of dust and aerosols.[4] Keep away from heat, sparks,

open flames, and other ignition sources.

Hazardous Decomposition Products: Thermal decomposition may produce irritating and toxic

gases and vapors, including carbon oxides (CO, CO₂) and hydrogen chloride (HCl) gas.

Disposal Considerations
Waste Treatment: All waste containing (2-Chloro-3-methoxyphenyl)methanol must be

treated as hazardous waste.

Procedure: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[4] Do not dispose of down the drain or in general waste.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[4] Ensure containers are completely empty before disposal.
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Conclusion
(2-Chloro-3-methoxyphenyl)methanol is a chemical that requires careful handling due to its

classification as harmful if swallowed and as a skin, eye, and respiratory irritant. The lack of

comprehensive experimental data necessitates a conservative approach to safety, drawing

upon information from structurally related analogs to inform risk assessment and handling

procedures. All laboratory work must be conducted within a chemical fume hood with

appropriate personal protective equipment. By adhering to the protocols outlined in this guide,

researchers can mitigate the risks associated with this compound and maintain a safe

laboratory environment.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

